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Compound of Interest

Compound Name: (Z2)-Hex-4-enal

Cat. No.: B1594683

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal safety data sheet (SDS) or comprehensive risk assessment
conducted by a qualified safety professional. All laboratory work should be conducted in
accordance with institutional and regulatory safety standards.

Introduction

(Z)-Hex-4-enal (CAS No. 4634-89-3) is a volatile organic compound with a pungent odor,
naturally present in some plants like onions.[1] It is utilized as a flavoring agent and as an
intermediate in organic synthesis.[1] Its chemical structure, featuring both an aldehyde
functional group and a cis-alkene, dictates its reactivity and potential hazards. This guide
provides an in-depth overview of the safety and handling precautions necessary for the use of
(Z)-Hex-4-enal in a laboratory setting.

Hazard Identification and Classification

(2)-Hex-4-enal is classified as a hazardous substance. The primary hazards are summarized
in the table below.
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Hazard Class GHS Classification  Signal Word Hazard Statement

H226: Flammable

Flammable Liquid Category 3 Warning o
liquid and vapor
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Irritation eye irritation

Hazardous to the ) )
. . H401: Toxic to aquatic
Aquatic Environment, Category 2 None i
ife
Acute Hazard

Physical and Chemical Properties

A summary of the key physical and chemical properties of (Z)-Hex-4-enal is provided below.

Property Value Source
Molecular Formula CeH100 ChemBK
Molar Mass 98.14 g/mol ChemBK
Appearance Colorless liquid ChemBK
Odor Pungent Xinchem
Boiling Point 73.5-75 °C at 13.33 kPa ChemBK
Flash Point 17.78 °C (64.00 °F) The Good Scents Company
Density 0.828 + 0.06 g/cm? (Predicted) = ChemBK
Slightly soluble in water;
- soluble in acetic acid,
Solubility ChemBK
phthalate esters, ethers, and
most non-volatile oils.
Vapor Pressure 11.264 mmHg at 25°C ChemBK
Refractive Index 1.422 ChemBK
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Toxicological Information

Detailed quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for (Z)-Hex-4-enal are not readily available in the searched literature. The
Good Scents Company notes that oral, dermal, and inhalation toxicity are "Not determined".[2]
However, based on its classification and the known toxicology of similar unsaturated
aldehydes, the following can be inferred:

o Acute Toxicity: It is expected to be harmful if swallowed, based on the classification of the
similar compound (Z)-3-hexenal. It causes skin and serious eye irritation upon contact.[1]
Inhalation of vapors may cause respiratory tract irritation.

« Chronic Toxicity: No specific data on the chronic toxicity of (Z)-Hex-4-enal was found.

o Mechanism of Toxicity: As an a,3-unsaturated aldehyde, its toxicity is likely mediated by its
electrophilic nature. These compounds can react with biological nucleophiles, such as the
sulfhydryl groups of cysteine residues in proteins, via a Michael addition reaction. This can
lead to enzyme inactivation, depletion of cellular antioxidants like glutathione, and induction
of oxidative stress.

Potential Signaling Pathway Interactions

While specific studies on (Z)-Hex-4-enal are lacking, other unsaturated aldehydes have been
shown to activate cellular stress response pathways. It is plausible that (Z)-Hex-4-enal could
modulate similar pathways.

Caption: Potential signaling pathways affected by unsaturated aldehydes.

Experimental Protocols: Safety and Handling

Due to the lack of specific, detailed experimental protocols for (Z)-Hex-4-enal in the literature,
the following section provides generalized procedures based on best practices for handling
volatile, flammable, and irritant aldehydes in a research setting.

Risk Assessment

A thorough risk assessment should be performed before any new experiment involving (Z)-
Hex-4-enal. The following workflow can be used as a guide.
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Caption: Risk assessment workflow for handling (Z)-Hex-4-enal.

General Handling and Storage
» Ventilation: All work with (Z)-Hex-4-enal should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

« Ignition Sources: Keep away from open flames, hot surfaces, and sparks. Use explosion-
proof electrical equipment. Ground all containers and transfer equipment to prevent static
discharge.

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn
when there is a risk of splashing.

o Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile,
neoprene) should be worn. Inspect gloves for any signs of degradation before use.

o Respiratory Protection: If working outside of a fume hood is unavoidable (not
recommended), a respirator with an organic vapor cartridge may be required, based on a
formal risk assessment.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids. Keep away from incompatible materials such as strong oxidizing
agents and strong bases.

Laboratory Synthesis: Oxidation of (Z)-hex-4-en-1-ol
(General Procedure)

A common laboratory-scale synthesis involves the oxidation of the corresponding alcohol.
e Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir bar.

¢ Reagents: Dissolve (Z)-hex-4-en-1-ol in a suitable anhydrous solvent (e.g.,
dichloromethane).
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Reaction: Slowly add a mild oxidizing agent, such as pyridinium chlorochromate (PCC), to
the solution while stirring. Control the temperature as the reaction may be exothermic.

Monitoring: Monitor the reaction progress by a suitable technique (e.g., thin-layer
chromatography).

Workup: Upon completion, quench the reaction and perform an appropriate agueous workup
to remove the oxidant and byproducts.

Purification: Purify the crude (Z)-Hex-4-enal by distillation or column chromatography.

Spill and Emergency Procedures

Small Spills: For a small spill contained within a fume hood, absorb the material with a spill
pillow or other absorbent material. Place the contaminated material in a sealed container for
hazardous waste disposal.

Large Spills: Evacuate the area immediately and alert institutional safety personnel.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Waste Disposal

Dispose of (Z)-Hex-4-enal and any contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Reactivity and Stability
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o Chemical Stability: (Z)-Hex-4-enal is stable under recommended storage conditions.
* Reactivity:
o The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol.
o It can undergo nucleophilic addition reactions at the carbonyl carbon.
o As an unsaturated aldehyde, it may be susceptible to polymerization.
¢ Incompatible Materials: Strong oxidizing agents, strong bases.

o Hazardous Decomposition Products: No specific data is available for (Z)-Hex-4-enal.
However, the thermal decomposition of other unsaturated aldehydes is known to produce
smaller, volatile aldehydes such as formaldehyde and acetaldehyde.

Conclusion

(2)-Hex-4-enal is a valuable chemical intermediate that requires careful handling due to its
flammability and irritant properties. While specific quantitative toxicological data is limited, a
thorough understanding of the hazards associated with unsaturated aldehydes, coupled with
stringent adherence to safe laboratory practices, is essential for its safe use. A comprehensive
risk assessment should always precede any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594683#z-hex-4-enal-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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